Cas no 926021-21-8 (Pentafluorobenzoic acid--benzamide (1/2))

• Product Name: Pentafluorobenzoic acid--benzamide (1/2)
• CAS No: 926021-21-8
• MF: C₂₁H₁₅F₅N₂O₄
• MW: 454.346822977066
• CID: 2815451
• Update Time: 2023-08-07

Pentafluorobenzoic acid--benzamide (1/2) Chemical and Physical Properties

Names and Identifiers

• Pentafluorobenzoic acid--benzamide (1/2)
• benzamide2,3,4,5,6-pentafluorobenzoic acid (2/1)

• Inchi： 1S/C7HF5O2.2C7H7NO/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10;2*8-7(9)6-4-2-1-3-5-6/h(H,13,14);2*1-5H,(H2,8,9)
• InChI Key： KXOPPCZFLCAJCH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(=O)O)F)F)F)F.O=C(C1C=CC=CC=1)N.O=C(C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 326
• Topological Polar Surface Area: 124